2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
Scientific Research Applications
Structure-Activity Relationships in Drug Design
Research on compounds with similar structures to "2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiazol-2-yl)acetamide" has contributed significantly to understanding the structure-activity relationships (SAR) in drug design. For instance, a study by Stec et al. (2011) investigated various heterocycles to improve the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, highlighting the importance of structural modifications to achieve desired biological properties and stability (Stec et al., 2011).
Synthesis and Evaluation of Heterocyclic Compounds
The synthesis and biological evaluation of heterocyclic compounds incorporating thiadiazole moieties, as described by Fadda et al. (2017), demonstrate the potential insecticidal properties against specific pests, such as the cotton leafworm. This research underscores the importance of structural diversity in developing new agrochemicals (Fadda et al., 2017).
Anticancer Research
Compounds structurally related to "2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiazol-2-yl)acetamide" have been explored for their potential anticancer activities. A study by Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities against various cancer cell lines, demonstrating the relevance of such compounds in cancer research (Abu-Melha, 2021).
Antimicrobial and Anticonvulsant Activities
The exploration of substituted 2-aminobenzothiazoles derivatives for their antimicrobial activities, as investigated by Anuse et al. (2019), illustrates the potential of such compounds in addressing antimicrobial resistance, a major global health problem. The study's findings contribute to the ongoing search for more effective antimicrobial agents (Anuse et al., 2019).
properties
IUPAC Name |
2-[(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FN4O3S3/c13-7-1-2-8-9(5-7)23(19,20)17-12(15-8)22-6-10(18)16-11-14-3-4-21-11/h1-5H,6H2,(H,15,17)(H,14,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLKABAYXEHVMKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)S(=O)(=O)N=C(N2)SCC(=O)NC3=NC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FN4O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiazol-2-yl)acetamide |
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